Cas no 206265-31-8 (5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-, phenylmethyl ester)

• Product Name: 5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-, phenylmethyl ester
• CAS No: 206265-31-8
• MF: C₁₆H₂₅NO₆
• MW: 327.372805356979
• CID: 1395013
• PubChem ID: 23501771
• Update Time: 2025-04-20

5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-, phenylmethyl ester
• EN300-7374472
• CbzNH-PEG4-OH
• Benzyl (2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl)carbamate
• SCHEMBL6759604
• SB67194
• 206265-31-8
• MFCD29918235
• Cbz-N-amido-PEG4-alcohol
• benzyl N-(2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethyl)carbamate
• BP-23199
• benzyl N-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl]carbamate
• LZYLAQQSLXVJRO-UHFFFAOYSA-N
• 11-benzyloxycarbonylamino-3,6,9-trioxaundecanol
• AT19714

• Inchi： 1S/C16H25NO6/c18-7-9-21-11-13-22-12-10-20-8-6-17-16(19)23-14-15-4-2-1-3-5-15/h1-5,18H,6-14H2,(H,17,19)
• InChI Key： LZYLAQQSLXVJRO-UHFFFAOYSA-N
• SMILES： O(CCNC(=O)OCC1C=CC=CC=1)CCOCCOCCO

Computed Properties

• Exact Mass: 327.16825
• Monoisotopic Mass: 327.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls